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Compound of Interest

Compound Name: UP163

Cat. No.: B3543507 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the proper management and disposal of chemical waste are paramount to

ensuring a safe working environment and maintaining environmental compliance. This

document provides essential safety and logistical information for the handling and disposal of

UP163, an investment casting resin.

Key Safety and Disposal Information
The following table summarizes the critical safety and disposal information for UP163 resin.[1]
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Category Information

Product Identification
CPS Resin: Investment Casting Resin (IC163)

[1]

Primary Hazards

Causes skin irritation, serious eye

irritation/damage, and may cause an allergic

skin reaction. Toxic to aquatic life with long

lasting effects.[1]

Personal Protective Equipment (PPE)

Chemical-resistant gloves, chemical goggles

(NIOSH or equivalent certified), and appropriate

skin and body protection are recommended.[1]

Handling

Avoid contact with eyes, skin, and clothing.

Keep container closed when not in use. Use in a

well-ventilated area, preferably a chemical fume

hood.[1]

Storage
Store in a secure location, away from foodstuffs,

beverages, and feed.[1]

Spill Response

In case of a spill, prevent further leakage if

possible. Ventilate the area and contain the spill

using non-combustible absorbent materials like

sand or earth. Collect the material into a

suitable, properly labeled container for disposal.

[1]

First Aid (Eyes)

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing and seek medical advice.

[1]

First Aid (Skin)

Wash gently with plenty of soap and water.

Remove contaminated clothing and wash it

before reuse.[1]

First Aid (Ingestion)
Rinse mouth and drink plenty of water. Do not

induce vomiting.[1]
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Disposal Method

Must not be disposed of with household

garbage.[1] The recommended method is to

dissolve or mix the resin with a combustible

solvent and burn it in a chemical incinerator

equipped with an afterburner and scrubber.[1]

Regulatory Compliance
Observe all federal, state, and local

environmental regulations.[1]

Experimental Protocol: Disposal Procedure for
UP163 Resin
The following step-by-step procedure outlines the recommended protocol for the disposal of

UP163 resin, derived from its Safety Data Sheet.

Objective: To safely dispose of UP163 resin in accordance with safety and environmental

regulations.

Materials:

UP163 resin waste

Appropriate Personal Protective Equipment (PPE): chemical-resistant gloves, safety

goggles, lab coat

Combustible solvent (as recommended by your institution's safety office)

Chemical fume hood

Non-combustible absorbent material (e.g., sand, vermiculite)

Properly labeled hazardous waste container

Procedure:

Preparation and Safety Precautions:
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Don appropriate PPE before handling the resin.

Perform all operations within a certified chemical fume hood to ensure adequate

ventilation.

Ensure a safety shower and eye wash station are readily accessible.[1]

Waste Collection:

Collect all UP163 waste, including any contaminated materials, in a designated and

compatible hazardous waste container.

Ensure the container is in good condition and can be securely sealed.

Spill Management (if applicable):

In the event of a spill, immediately contain the leakage.

Use a non-combustible absorbent material to collect the spilled resin.

Place the contaminated absorbent material into the hazardous waste container.

Final Disposal:

The primary recommended disposal method is incineration.[1] This process should be

handled by a licensed hazardous waste disposal company.

Your institution's Environmental Health and Safety (EHS) office will coordinate the pickup

and disposal of the hazardous waste container.

Do not attempt to incinerate the material yourself unless you are a trained professional

with the proper equipment.

Ensure compliance with all federal, state, and local regulations regarding hazardous waste

disposal.[1]

UP163 Waste Handling Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.cpspolymers.com/IC163-LCD%20SDS.pdf
https://www.benchchem.com/product/b3543507?utm_src=pdf-body
https://www.cpspolymers.com/IC163-LCD%20SDS.pdf
https://www.cpspolymers.com/IC163-LCD%20SDS.pdf
https://www.benchchem.com/product/b3543507?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3543507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the decision-making process and workflow for the proper

handling and disposal of UP163 resin waste in a laboratory setting.
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Caption: Workflow for safe handling and disposal of UP163 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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